Cas no 2229264-14-4 (3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine)

3-Methoxy-3-((4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl)azetidine is a heterocyclic compound featuring a unique azetidine core substituted with a methoxy group and a tetrahydrobenzothiophene moiety. This structure imparts potential utility in medicinal chemistry, particularly as a versatile intermediate for the synthesis of biologically active molecules. The azetidine ring offers conformational rigidity, while the tetrahydrobenzothiophene group may enhance lipophilicity and binding affinity in target interactions. The methoxy substituent further modulates electronic properties, influencing reactivity and solubility. This compound is of interest for applications in drug discovery, where its scaffold could serve as a building block for CNS-targeting or enzyme-inhibiting therapeutics. Its synthetic flexibility and structural features make it a valuable candidate for exploratory research.
3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine structure
2229264-14-4 structure
Product Name:3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine
CAS No:2229264-14-4
MF:C13H19NOS
MW:237.361062288284
CID:6509200
PubChem ID:165639848
Update Time:2025-05-19

3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine
    • 3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
    • EN300-1767539
    • 2229264-14-4
    • Inchi: 1S/C13H19NOS/c1-15-13(8-14-9-13)6-10-7-16-12-5-3-2-4-11(10)12/h7,14H,2-6,8-9H2,1H3
    • InChI Key: QAJOIGZSIGUBKL-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1CCCC2)CC1(CNC1)OC

Computed Properties

  • Exact Mass: 237.11873540g/mol
  • Monoisotopic Mass: 237.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.5Ų

3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1767539-0.05g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
0.05g
$1417.0 2023-09-20
Enamine
EN300-1767539-0.1g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
0.1g
$1484.0 2023-09-20
Enamine
EN300-1767539-0.25g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
0.25g
$1551.0 2023-09-20
Enamine
EN300-1767539-0.5g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
0.5g
$1619.0 2023-09-20
Enamine
EN300-1767539-1.0g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
1g
$1686.0 2023-06-03
Enamine
EN300-1767539-2.5g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
2.5g
$3304.0 2023-09-20
Enamine
EN300-1767539-5.0g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
5g
$4890.0 2023-06-03
Enamine
EN300-1767539-10.0g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
10g
$7250.0 2023-06-03
Enamine
EN300-1767539-1g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
1g
$1686.0 2023-09-20
Enamine
EN300-1767539-5g
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
2229264-14-4
5g
$4890.0 2023-09-20

3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Related Literature

Additional information on 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine

Introduction to 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine (CAS No. 2229264-14-4)

The compound 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine (CAS No. 2229264-14-4) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a benzothiophene core appended with an azetidine ring system, along with a methoxy substituent, positions this compound as a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent studies in the domain of molecular pharmacology have highlighted the importance of tetrahydrobenzothiophene derivatives in the development of novel therapeutic agents. These scaffolds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of an azetidine moiety into such structures often enhances their binding affinity and selectivity towards specific biological targets. In particular, the 3-methoxy group serves as a key pharmacophore, modulating the electronic properties of the molecule and influencing its interactions with biological receptors.

The synthesis of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex benzothiophene ring system. The introduction of the azetidine unit is typically achieved through cycloaddition reactions or nucleophilic substitution protocols, ensuring high regioselectivity and yield.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches have provided valuable insights into its conformational flexibility and electronic distribution. The optimized geometry reveals that the methoxy group exerts a significant influence on the local electronic environment, which may be critical for its interaction with biological targets such as enzymes and receptors.

One of the most compelling aspects of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine is its potential application in oncology research. Preclinical studies have demonstrated that structurally related compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The unique combination of a benzothiophene scaffold with an azetidine ring system may confer enhanced potency and reduced toxicity compared to existing chemotherapeutic agents. Further investigation into its mechanism of action could uncover novel therapeutic strategies for treating various forms of cancer.

In addition to its oncological potential, this compound has shown promise in treating neurological disorders. The benzothiophene moiety is known to interact with certain neurotransmitter receptors, making it a viable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The azetidine ring further enhances its ability to cross the blood-brain barrier, improving bioavailability and therapeutic efficacy.

The pharmacokinetic properties of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable metabolic stability and moderate oral bioavailability. The presence of the methoxy group influences its rate of metabolism through cytochrome P450 pathways, which is crucial for determining its half-life and systemic exposure.

Recent advances in drug delivery systems have opened new avenues for optimizing the therapeutic index of this compound. Nanoparticle-based formulations and prodrug strategies have been explored to enhance its solubility and target specificity. Such innovations could lead to more effective treatments with fewer side effects, improving patient outcomes.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine progresses through preclinical development, collaboration between academic researchers and pharmaceutical companies will be essential for navigating these regulatory hurdles. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery could accelerate this process by predicting potential side effects and optimizing dosing regimens.

In conclusion,3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine represents a cutting-edge compound with significant potential in pharmaceutical applications. Its unique structural features combined with promising preclinical results make it a compelling candidate for further development in oncology and neurological disorders. As research continues to uncover new therapeutic possibilities,this molecule will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited